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Compound of Interest

Compound Name: HR68

Cat. No.: B15549220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, logistical, and disposal information for HR68, a

premium performance ashless air compressor lubricant. Adherence to these procedures is

critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

HR68 is formulated from highly refined paraffinic base oils and is designed for use in rotary

screw and reciprocating compressors.[1] While considered environmentally friendly due to its

zinc-free composition, used oil requires specific disposal methods to prevent environmental

contamination.

I. Health and Safety Information
According to safety data sheets for similar ISO 68 viscosity grade oils, HR68 is not classified as

a dangerous substance or mixture according to the Globally Harmonized System (GHS).[2][3]

[4] However, proper handling is essential to minimize exposure and risk.

Potential Hazards:

Eye Contact: May cause temporary eye irritation.[3]

Skin Contact: Prolonged or repeated exposure may cause skin dryness or cracking.[3] High-

pressure injection under the skin can cause serious injury.[5]
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Inhalation: Unlikely to be hazardous at ambient temperatures due to low vapor pressure.[3]

Oil mist generated at higher temperatures may cause respiratory irritation.

Ingestion: Not expected to cause harmful effects in quantities likely to be accidentally

ingested.[3]

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes, holding eyelids away

from the eyeball. If irritation persists, seek medical attention.[6]

Skin: Wash skin thoroughly with soap and water. Remove contaminated clothing and wash

before reuse.[6]

Inhalation: If exposed to excessive levels of oil mist, move the person to fresh air. Seek

medical attention if coughing or respiratory discomfort occurs.[5]

Ingestion: Do not induce vomiting.[2][6] If symptoms occur, get medical attention.[6]

II. Quantitative Data: Physical and Chemical Properties
The following table summarizes the typical physical and chemical properties of HR68
compressor oil, based on available product data sheets.
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Property Value

Viscosity @ 40°C, cSt 68

Viscosity Index 100

Density @ 15°C, gm/ml 0.876

Flash Point, °C 248

Pour Point, °C -21

Copper Strip Corrosion 1a

Conradson Residue, % 0.1

Data sourced from product information for HR

68 compressor oil.[1]

III. Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent it from entering sewers or waterways.

Methodology for Spill Cleanup:

Eliminate Ignition Sources: Remove all potential sources of ignition from the spill area.

Ventilate the Area: Ensure adequate ventilation to disperse any fumes.

Contain the Spill: Stop the leak if it is safe to do so. Use non-combustible absorbent

materials such as sand, earth, vermiculite, or diatomaceous earth to contain the spillage.[6]

Collect Absorbent Material: Once the oil is absorbed, collect the material using spark-proof

tools and place it in a designated, labeled container for disposal.

Clean the Area: Clean the spill area thoroughly with soap and water.

Dispose of Waste: The collected absorbent material is now considered hazardous waste and

must be disposed of according to local, state, and federal regulations.[6]
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IV. Proper Disposal Procedures for Used HR68 Oil
Used compressor oil is regulated as a hazardous waste and must not be disposed of in regular

trash, poured down drains, or released into the environment. The "cradle-to-grave"

management principle under the Resource Conservation and Recovery Act (RCRA) governs its

handling from generation to final disposal.[7][8]

Step-by-Step Disposal Plan:

Waste Characterization: The generator of the waste is responsible for determining if it is

hazardous.[8] Used oil is typically considered hazardous waste.

Containerization:

Store used HR68 oil in a clean, leak-proof container that is compatible with the oil.

The container must be clearly labeled with the words "Hazardous Waste" and "Used Oil."

Storage:

Store the container in a designated, well-ventilated, and secure area away from heat and

sources of ignition.[2]

Ensure the container is tightly sealed to prevent leaks.[6]

Arrange for Licensed Disposal:

Contact a licensed hazardous waste disposal contractor to arrange for pickup and

disposal.[6]

Do not mix used oil with other wastes, such as solvents or cleaners, as this can

complicate the disposal process and increase costs.

Record Keeping:

Maintain records of all hazardous waste shipments for a minimum of three years. This

includes manifests and any related documentation.
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Visual Diagrams
Logical Workflow for HR68 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of used HR68 compressor oil.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15549220?utm_src=pdf-body
https://www.benchchem.com/product/b15549220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: HR68 Used Oil Disposal Workflow
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Caption: Workflow for proper collection, storage, and disposal of HR68.
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Experimental Workflow: Spill Response Logic
This diagram outlines the logical steps and decisions involved in responding to a spill of HR68
oil.

Figure 2: HR68 Spill Response Workflow
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Click to download full resolution via product page

Caption: Decision and action workflow for responding to an HR68 oil spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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